10.1039/C0CP01428A | Ferroelectric mobile water†

Ferroelectric mobile water†

Physical Chemistry Chemical Physics Pub Date: 2010-11-11 DOI: 10.1039/C0CP01428A

Abstract

In molecular dynamics simulations single-domain ferroelectric water is produced under ordinary ambient conditions utilizing carbon nanotubes open to a water reservoir. This ferroelectric water diffuses while keeping its proton-ordered network intact. The mobile/immobile water transitions and the step-wise changes in net polarization of water are observed to occur spontaneously. The immobile water becomes mobile by transforming into the single-domain ferroelectric water. Our general notion of relating a more highly ordered structure with a lower temperature has so far restricted researchers’ attention to very low temperatures when experimenting on proton-ordered phases of water. The present study improves our general understanding of water, considering that the term ‘ferroelectric water’ has so far practically stood for ‘ferroelectric ice,’ and that single-domain ferroelectric water has not been reported even for the ice nanotubes.

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